molecular formula C19H24N2O2S B503092 1-(3,4-Dimethylphenyl)-4-tosylpiperazine CAS No. 694468-06-9

1-(3,4-Dimethylphenyl)-4-tosylpiperazine

Cat. No. B503092
CAS RN: 694468-06-9
M. Wt: 344.5g/mol
InChI Key: UFQABDUPKAGGQD-UHFFFAOYSA-N
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Description

The compound “1-(3,4-Dimethylphenyl)-4-tosylpiperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring . They are used in a variety of applications, including as antihistamines, antipsychotics, antidepressants, and antiemetics .


Molecular Structure Analysis

The molecular structure of “1-(3,4-Dimethylphenyl)-4-tosylpiperazine” would likely involve a piperazine ring, which is a hexagonal ring structure with two nitrogen atoms at opposite corners. Attached to this ring would be a 3,4-dimethylphenyl group and a 4-tosyl group .

Scientific Research Applications

Asymmetric Synthesis of Chiral Building Blocks

The compound has been utilized in the asymmetric synthesis of chiral building blocks such as (S)-1-(3-methylphenyl)ethanol and (S)-1-(3,4-dimethylphenyl)ethanol. These chiral alcohols are crucial for drug synthesis and are prepared using green chemistry approaches, employing Saccharomyces cerevisiae as a biocatalyst and natural deep eutectic solvents (NADES) as alternative solvents .

Development of Eco-Friendly Procedures

Research has focused on developing eco-friendly procedures for the reduction of related compounds like 1-(3,4-dimethylphenyl)ethanone. This involves optimizing conditions such as solvent recyclability and biocatalyst pre-treatment, which are essential steps towards scaling up for industrial applications .

Enantioselective Reductions

The enantioselective reduction of 1-(3,4-dimethylphenyl)ethanone, a closely related compound, has been successfully conducted in NADES with baker’s yeast. This process is significant for producing high-purity enantiomers required in pharmaceuticals .

Pharmaceutical Industry Applications

The high enantiomeric purity of chiral compounds obtained from processes involving 1-(3,4-dimethylphenyl)-4-tosylpiperazine is critical for the pharmaceutical industry. Such compounds are used in the production of drugs, agricultural chemicals, and other biologically active substances .

Green Chemistry

The use of NADES represents a shift towards green chemistry, reducing the environmental impact of chemical processes. The compound’s role in these processes exemplifies its contribution to sustainable practices .

Industrial Scale Implementation

The research indicates potential for the implementation of methods involving 1-(3,4-dimethylphenyl)-4-tosylpiperazine on an industrial scale. This would be a significant advancement in the production of chiral compounds with less environmental footprint .

properties

IUPAC Name

1-(3,4-dimethylphenyl)-4-(4-methylphenyl)sulfonylpiperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N2O2S/c1-15-4-8-19(9-5-15)24(22,23)21-12-10-20(11-13-21)18-7-6-16(2)17(3)14-18/h4-9,14H,10-13H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFQABDUPKAGGQD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=C(C=C3)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,4-Dimethylphenyl)-4-tosylpiperazine

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